Cas no 220047-75-6 (tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate
• CAS No: 220047-75-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD18071965
• CID: 3166526
• PubChem ID: 12070968
• Update Time: 2025-06-10

tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate
• CS-0047400
• SCHEMBL115983
• (2S,4R)-1-Boc-2-hydroxymethyl-4-methylpyrrolidine
• 220047-75-6
• (2S,4R)-1-Boc-2-(hydroxymethyl)-4-methylpyrrolidine
• AKOS025403757
• EN300-7418255
• 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-,1,1-dimethylethyl ester, (2S,4R)-
• AS-74431
• P15721
• trans-tert-Butyl 2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate
• Trans-tert-butyl-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate
• MFCD28119179

• MDL： MFCD18071965
• Inchi： 1S/C11H21NO3/c1-8-5-9(7-13)12(6-8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： MTGCHOAIXJTLDT-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C)C[C@H]1CO)=O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate

tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate with CAS No. 220047-75-6 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of complex molecules and bioactive agents.

tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate belongs to the class of pyrrolidine derivatives, which are five-membered ring structures with one nitrogen atom. The stereochemistry at the 2S and 4R positions is crucial for its biological activity and chemical reactivity. Recent studies have highlighted the importance of such stereochemical configurations in drug design, where even minor changes can significantly alter pharmacokinetic properties.

The tert-butyl group attached to the pyrrolidine ring serves as a protecting group for the carboxylic acid moiety, making this compound ideal for use in peptide synthesis and other reactions requiring controlled reactivity. The presence of a hydroxymethyl group at the 2-position introduces hydrophilic characteristics, enhancing solubility and bioavailability in aqueous environments. This feature has been exploited in the development of novel drug delivery systems and biocompatible materials.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate with high enantiomeric purity. These methods often involve catalytic asymmetric hydrogenation or enzymatic resolution, ensuring scalability for industrial applications. The ability to produce this compound in large quantities has facilitated its use in diverse research areas, including combinatorial chemistry and high-throughput screening.

In terms of applications, tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate has been employed as a chiral auxiliary in organic synthesis, aiding in the construction of complex natural products and pharmaceutical intermediates. Its role as a chiral building block has been particularly valuable in the synthesis of beta-lactam antibiotics and other bioactive compounds with defined stereochemistry.

Moreover, the compound's unique structure has inspired its use in materials science, where it serves as a precursor for advanced polymers and self-healing materials. The integration of such compounds into polymer networks has led to enhanced mechanical properties and stimuli-responsive behaviors, opening new avenues for applications in sensors and adaptive materials.

From an environmental perspective, researchers have explored the biodegradability and eco-friendly synthesis routes for tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate, aligning with global efforts to promote sustainable chemistry. Green chemistry principles have guided the development of catalytic processes that minimize waste and energy consumption during production.

In conclusion, tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylpyrrolidine-1-carboxylate stands as a versatile and impactful molecule with wide-ranging applications across multiple disciplines. Its stereochemical integrity, functional versatility, and compatibility with modern synthetic methodologies make it an indispensable tool in contemporary chemical research.